Cas no 1806752-06-6 (2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806752-06-6
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4842118
• Update Time: 2025-10-18

2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H5F6NO3/c1-18-7-5(19-9(13,14)15)2-4(3-17)6(16-7)8(10,11)12/h2-3H,1H3
• InChI Key： ROFUOCVSRCCPKL-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(=C(N=1)OC)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 289.01736199 g/mol
• Monoisotopic Mass: 289.01736199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.13
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806752-06-6)

2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806752-06-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound features a unique molecular structure, combining a methoxy group, trifluoromethoxy group, and a trifluoromethyl group on a pyridine ring, which enhances its reactivity and utility in various chemical applications.

The growing interest in fluorinated compounds like 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde is driven by their exceptional bioactivity and chemical stability. Researchers and industries are increasingly exploring these compounds for their potential in drug discovery and crop protection, as fluorinated molecules often exhibit improved metabolic stability and target selectivity. This makes CAS No. 1806752-06-6 a valuable candidate for further scientific investigation.

One of the key advantages of 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde is its versatility in organic synthesis. The presence of the carboxaldehyde functional group allows for further derivatization, enabling the creation of a wide range of heterocyclic compounds. This property is particularly useful in the development of novel pharmaceuticals, where structural diversity is crucial for optimizing drug efficacy and reducing side effects.

In the context of agrochemical applications, 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde serves as a critical intermediate for the synthesis of pesticides and herbicides. The trifluoromethyl and trifluoromethoxy groups contribute to the compound's ability to disrupt pest biological processes, making it a promising component in next-generation crop protection solutions. With the global push toward sustainable agriculture, the demand for such advanced intermediates is expected to rise.

The material science sector also benefits from the unique properties of 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde. Fluorinated pyridines are known for their thermal stability and electronic properties, making them suitable for use in organic electronics and advanced coatings. Researchers are investigating its potential in OLEDs (organic light-emitting diodes) and other optoelectronic devices, where precise molecular design is essential for performance optimization.

From a market perspective, the demand for 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde is closely tied to advancements in pharmaceutical R&D and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are actively sourcing this compound to meet the needs of their clients. Additionally, the rise of green chemistry initiatives has spurred interest in more efficient and environmentally friendly synthesis routes for such fluorinated intermediates.

For researchers and industry professionals seeking detailed information on 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde, understanding its spectroscopic data, synthetic pathways, and safety profiles is essential. Reliable suppliers often provide technical datasheets and analytical reports to support its safe handling and application. As the scientific community continues to explore its potential, CAS No. 1806752-06-6 is poised to play a pivotal role in the development of cutting-edge chemical solutions.

In conclusion, 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806752-06-6) represents a fascinating example of how fluorinated heterocycles can drive innovation across multiple industries. Its applications in pharmaceuticals, agrochemicals, and materials science highlight its versatility and importance in modern chemistry. As research progresses, this compound is likely to unlock new possibilities for sustainable technology and scientific advancement.